Lobinaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lobinaline is a natural product found in Lobelia cardinalis with data available.
Scientific Research Applications
Target-Directed Evolution for Dopamine Transporter Modulators
- Research on Lobelia cardinalis, which contains lobinaline, focused on its atypical inhibition of the dopamine transporter (DAT). This study explored the optimization of this compound derivatives for treating substance use disorders (SUDs) through "target-directed evolution" in plant cells. This method led to the identification of this compound N-oxide, a novel derivative with potential therapeutic use in SUDs due to its unusual DAT interaction (Rogers et al., 2021).
Bioactive Components in Lobelia Species
- A comprehensive review highlighted the progress in identifying bioactive components from Lobelia species, including this compound. The focus has been on novel chemical classes beyond the well-known alkaloids like lobeline, with this compound undergoing investigation for its pharmacological characteristics. This shift in research focus is due to the structurally similar components of Lobelia alkaloids, which share pharmacological and toxicological profiles (Zheng, Wang, & Zhang, 2021).
Novel Multifunctional Pharmacology of this compound
- This compound was identified as the primary source of unique nicotinic acetylcholine receptor (nicAchR) binding activity in Lobelia cardinalis. It demonstrated potent free radical scavenging abilities, similar binding affinity at α4β2- and α7-nicAchRs, and inhibited dopamine uptake in rat striatal synaptosomes. Its multifunctional effects, including anti-inflammatory and neuroprotective properties, make this compound a candidate for developing therapeutics for conditions like Parkinson's disease and drug abuse (Brown et al., 2016).
Properties
Molecular Formula |
C27H34N2 |
---|---|
Molecular Weight |
386.6 g/mol |
IUPAC Name |
1-methyl-5,7-diphenyl-6-(2,3,4,5-tetrahydropyridin-6-yl)-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline |
InChI |
InChI=1S/C27H34N2/c1-29-18-10-15-22-25(29)19-23(20-11-4-2-5-12-20)27(24-16-8-9-17-28-24)26(22)21-13-6-3-7-14-21/h2-7,11-14,22-23,25-27H,8-10,15-19H2,1H3 |
InChI Key |
MVIXAPHJOKOOEU-UHFFFAOYSA-N |
SMILES |
CN1CCCC2C1CC(C(C2C3=CC=CC=C3)C4=NCCCC4)C5=CC=CC=C5 |
Canonical SMILES |
CN1CCCC2C1CC(C(C2C3=CC=CC=C3)C4=NCCCC4)C5=CC=CC=C5 |
Synonyms |
lobinaline |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.